Cas no 909854-79-1 (7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester)

• Product Name: 7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester
• CAS No: 909854-79-1
• MF: C₉H₆ClNO₃
• MW: 211.601841449738
• CID: 1957513
• PubChem ID: 68406054
• Update Time: 2025-07-30

7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 7-Benzoxazolecarboxylic acid, 2-chloro-, methyl ester
• SCHEMBL2826621
• Methyl 2-chloro-1,3-benzooxazole-7-carboxylate
• EN300-7356183
• methyl2-chloro-1,3-benzoxazole-7-carboxylate
• methyl 2-chlorobenzo[d]oxazole-7-carboxylate
• methyl 2-chloro-1,3-benzoxazole-7-carboxylate
• 909854-79-1
• 2-Chloro-benzooxazole-7-carboxylic acid methyl ester
• PYNKJHQTRUBYRR-UHFFFAOYSA-N

• Inchi： 1S/C9H6ClNO3/c1-13-8(12)5-3-2-4-6-7(5)14-9(10)11-6/h2-4H,1H3
• InChI Key： PYNKJHQTRUBYRR-UHFFFAOYSA-N
• SMILES： ClC1=NC2=CC=CC(C(=O)OC)=C2O1

Computed Properties

• Exact Mass: 211.0036207Da
• Monoisotopic Mass: 211.0036207Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.3Ų